Cas no 621-85-2 ((benzylsulfanyl)methanimidamide)
621-85-2 structure
Product Name:(benzylsulfanyl)methanimidamide
CAS No:621-85-2
MF:C8H10N2S
MW:166.243400096893
MDL:MFCD00465436
CID:956277
PubChem ID:5138
Update Time:2025-04-19
(benzylsulfanyl)methanimidamide Chemical and Physical Properties
Names and Identifiers
-
- benzyl carbamimidothioate
- 2-Benzyl-2-thiopseudourea
- 2-benzylisothiourea
- 2-Benzyl-isothiourea
- benzylisothiourea
- Benzylthiopseudourea
- BRN 0742882
- Carbamimidothioic acid, phenylmethyl ester
- Pseudourea, 2-benzyl-2-thio-
- S-benzyl isothiocarbamide
- S-benzyl-isothiocarbamide
- s-benzylisothiourea
- S-Benzylthiourea
- (benzylsulfanyl)methanimidamide
- Carbamimidothioic acid, phenylmethyl ester (9CI)
- BDBM50271830
- Carbamimidothioic acid phenylmethyl ester
- N844GJ98J2
- STK069652
- SCHEMBL974745
- Q27284692
- AKOS000276264
- 621-85-2
- GTRLQRHWPXEBLF-UHFFFAOYSA-
- AC-907/25004812
- NSC 229296
- NSC229296
- UNII-N844GJ98J2
- Benzyl imidothiocarbamate #
- Benzyl imidothiocarbamate
- InChI=1/C8H10N2S/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2,(H3,9,10)
- EN300-26079
- S-BENZYLTHIOUREA [MI]
- DTXSID10211160
- CHEMBL505665
- 4-06-00-02681 (Beilstein Handbook Reference)
- Isothiourea, 2-benzyl-
- Bionet2_000678
- NSC-229296
-
- MDL： MFCD00465436
- Inchi： 1S/C8H10N2S/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2,(H3,9,10)
- InChI Key： GTRLQRHWPXEBLF-UHFFFAOYSA-N
- SMILES： S(C(=N)N)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 166.0566
- Monoisotopic Mass: 166.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- PSA: 49.87
(benzylsulfanyl)methanimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26079-0.05g |
(benzylsulfanyl)methanimidamide |
621-85-2 | 95% | 0.05g |
$73.0 | 2024-06-18 |
(benzylsulfanyl)methanimidamide Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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